1-Methyl-3-(5-nitrofuran-2-yl)-1H-pyrazole-4-carbonitrile

• CAS RN: 61620-59-5
• Molecular Formula: C9H6N4O3
• Molecular Weight: 218.17 g/mol
• IUPAC Name: 1-methyl-3-(5-nitrofuran-2-yl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C9H6N4O3/c1-12-5-6(4-10)9(11-12)7-2-3-8(16-7)13(14)15/h2-3,5H,1H3
• InChI Key: SMPGHLDYRMDGCB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=CC=C(O2)[N+](=O)[O-])C#N

Description

1-Methyl-3-(5-nitrofuran-2-yl)-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C9H6N4O3 and its molecular weight is 218.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add 15.4 g of 3-(5-nitro-2-furyl)-1H-pyrazole-4-carbonitrile portionwise to a suspension of 2.5 g of sodium hydride (80% in liquid paraffin) in 90 ml of dimethylformamide while stirring and under nitrogen at from -2° C to -5° C. Stir the thus-obtained reaction mixture for 30 minutes and then add dropwise thereto a solution of 11.8 g of methyl iodide in 20 ml of dimethylformamide. After stirring for 30 minutes, admix therewith 0.6 g of glacial acetic acid and stir the resulting solution into 220 g of ice and water. Remove formed precipitate by vacuum filtration and recrystallize residue twice from dimethylformamide and water. Dry the residue in vacuo. Recrystallize the resulting 13.5 g of product three more times from dimethylformamide and water to obtain a 57% yield of 1-methyl-3-(5-nitro-2-furyl)pyrazole-4-carbonitrile [m.p. 176.5° to 177.5° C].